Cas no 1368006-31-8 (2-(3-methyl-1,2-oxazol-4-yl)ethan-1-amine)

• Product Name: 2-(3-methyl-1,2-oxazol-4-yl)ethan-1-amine
• CAS No: 1368006-31-8
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 5189214
• Update Time: 2025-08-01

2-(3-methyl-1,2-oxazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazoleethanamine, 3-methyl-
• 2-(3-methyl-1,2-oxazol-4-yl)ethan-1-amine

• Inchi： 1S/C6H10N2O/c1-5-6(2-3-7)4-9-8-5/h4H,2-3,7H2,1H3
• InChI Key： ABXBDAJXDPPMFF-UHFFFAOYSA-N
• SMILES： O1C=C(CCN)C(C)=N1

Additional information on 2-(3-methyl-1,2-oxazol-4-yl)ethan-1-amine

Research Briefing on 2-(3-methyl-1,2-oxazol-4-yl)ethan-1-amine (CAS: 1368006-31-8)

This research briefing provides an in-depth analysis of the latest scientific advancements related to the compound 2-(3-methyl-1,2-oxazol-4-yl)ethan-1-amine (CAS: 1368006-31-8). As a key intermediate in medicinal chemistry, this compound has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, making it a subject of interest for researchers in the chemical biology and pharmaceutical sectors.

The compound 2-(3-methyl-1,2-oxazol-4-yl)ethan-1-amine is characterized by its unique oxazole ring structure, which is known to contribute to its bioactivity. Oxazole derivatives are widely recognized for their role in modulating various biological targets, including enzymes and receptors. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches to reduce environmental impact. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance efficiency.

Pharmacological studies have revealed that 2-(3-methyl-1,2-oxazol-4-yl)ethan-1-amine exhibits promising activity in preclinical models of neurological disorders. Specifically, its interaction with neurotransmitter systems, such as the serotonin and dopamine pathways, has been investigated. These findings suggest potential applications in the treatment of conditions like depression and Parkinson's disease. However, further in vivo studies are required to validate these effects and assess safety profiles.

In addition to its neurological applications, this compound has shown potential as a building block for the development of novel antimicrobial agents. Recent research highlights its efficacy against drug-resistant bacterial strains, particularly when incorporated into larger molecular frameworks. Structure-activity relationship (SAR) studies have identified key modifications that enhance its antimicrobial potency while minimizing cytotoxicity.

Despite these advancements, challenges remain in the scalable production and clinical translation of 2-(3-methyl-1,2-oxazol-4-yl)ethan-1-amine. Issues such as metabolic stability and bioavailability need to be addressed through further optimization. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-(3-methyl-1,2-oxazol-4-yl)ethan-1-amine represents a versatile and promising candidate in the field of medicinal chemistry. Its diverse biological activities and synthetic accessibility make it a valuable target for ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its applications in combination therapies. This briefing underscores the importance of continued investment in the development of this and related compounds to address unmet medical needs.